ABT-116

• CAS No.: 1008529-42-7
• Product Name: ABT-116
• Molecular Formula: C23H27F3N4O
• Molecular Weight: 432.48
• IUPAC Name: 1-(2-(3,3-dimethylbutyl)-4-(trifluoromethyl)benzyl)-3-(1-methyl-1H-indazol-4-yl)urea
• Standard InChI: InChI=1S/C23H27F3N4O/c1-22(2,3)11-10-15-12-17(23(24,25)26)9-8-16(15)13-27-21(31)29-19-6-5-7-20-18(19)14-28-30(20)4/h5-9,12,14H,10-11,13H2,1-4H3,(H2,27,29,31)
• Standard InChIKey: SMJCAASNPAKOIB-UHFFFAOYSA-N
• SMILES: CC(C)(CCc1c(CNC(Nc2c3cnn(C)c3ccc2)=O)ccc(C(F)(F)F)c1)C
• Appearance: Solid powder
• Description: ABT-116 is an antagonist of transient receptor potential vanilloid type 1.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ABT-116; ABT 116; ABT116
• Reference: 1: Niyom S, Mama KR, Gustafson DL, Rezende ML. Single- and multiple dose; 2: Malek S, Sample SJ, Schwartz Z, Nemke B, Jacobson PB, Cozzi EM, Schaefer SL,; 3: Niyom S, Mama KR, De Rezende ML. Comparison of the analgesic efficacy of oral; 4: Cathcart CJ, Johnston SA, Reynolds LR, Al-Nadaf S, Budsberg SC. Efficacy of; 5: Brown BS, Keddy R, Perner RJ, DiDomenico S, Koenig JR, Jinkerson TK, Hannick
• Last Modified: Aug 20 2021